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Compound of Interest

Compound Name: (1-Methylcyclohexyl)benzene

Cat. No.: B8609603 Get Quote

An In-depth Technical Guide to the Physical Properties of (1-Methylcyclohexyl)benzene:

Boiling Point and Density

Introduction
(1-Methylcyclohexyl)benzene, with the chemical formula C₁₃H₁₈, is an aromatic hydrocarbon

characterized by a benzene ring attached to a cyclohexyl group at the 1-position, which is also

substituted with a methyl group.[1][2][3][4] Understanding the fundamental physical properties

of such compounds is paramount for researchers and drug development professionals. These

properties, primarily boiling point and density, are critical for a multitude of applications,

including the design of synthesis and purification protocols, ensuring substance purity, and

developing formulations.

This guide provides a detailed examination of the boiling point and density of (1-
Methylcyclohexyl)benzene. It outlines the theoretical principles governing these properties

and presents robust, field-proven experimental protocols for their accurate determination,

ensuring scientific integrity and reproducibility.
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A summary of key quantitative data for (1-Methylcyclohexyl)benzene is presented below.

These values serve as a crucial reference for experimental design and substance identification.

Property Value Source

CAS Number 828-45-5 [1]

Molecular Formula C₁₃H₁₈ [1][2][3]

Molecular Weight 174.28 g/mol [1][2]

Boiling Point 248.6°C at 760 mmHg [1]

Density 0.921 g/cm³ [1]

Flash Point 97°C [1]

Refractive Index 1.511 [1]

Part 1: Boiling Point Determination
Theoretical Framework
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[5][6] At this temperature, the liquid undergoes a phase

transition to a gas. This property is a direct indicator of the strength of intermolecular forces

within the liquid; stronger forces necessitate more energy (a higher temperature) to overcome

them.[5] For non-polar hydrocarbons like (1-Methylcyclohexyl)benzene, the primary

intermolecular interactions are London dispersion forces, which generally increase with

molecular weight and surface area.[5]

Accurate boiling point determination is not only crucial for identifying a compound but also for

assessing its purity. Impurities will typically cause the boiling point to elevate and occur over a

range rather than at a sharp, constant temperature.[7]

Experimental Protocol: Capillary Method
The capillary method is a common and reliable technique for determining the boiling point of

small quantities of a liquid. The procedure relies on observing the temperature at which a rapid
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and continuous stream of bubbles emerges from an inverted capillary tube submerged in the

heated liquid.[5]

Methodology:

Preparation: Seal one end of a glass capillary tube by heating it in a flame and rotating it until

the end is closed.[5][8]

Sample Loading: Transfer a small amount (a few milliliters) of (1-
Methylcyclohexyl)benzene into a small test tube or fusion tube.[5][7]

Assembly: Place the sealed capillary tube into the fusion tube with the open end submerged

in the liquid and the sealed end pointing upwards.[8]

Heating Setup: Attach the fusion tube to a thermometer, ensuring the sample is level with the

thermometer bulb. Immerse this assembly in a heating bath (e.g., a Thiele tube with mineral

oil or an aluminum heating block).[5][8]

Heating and Observation: Heat the apparatus slowly and gently.[5] As the temperature rises,

air trapped in the capillary tube will expand and slowly exit.

Boiling Point Identification: The boiling point is the temperature at which a rapid and

continuous stream of bubbles emerges from the open end of the capillary tube.[5] This

indicates that the vapor pressure of the liquid has overcome the external pressure.

Confirmation: It is good practice to note the temperature, then allow the apparatus to cool

slightly. The boiling point is confirmed as the temperature at which the liquid re-enters the

capillary tube.

Causality and Trustworthiness: This protocol is self-validating. The observation of a continuous

bubble stream provides a clear, non-subjective endpoint. The rate of heating is critical; slow

heating ensures thermal equilibrium between the sample, thermometer, and heating medium,

preventing overshooting and ensuring an accurate reading. The use of a heating block or

Thiele tube provides uniform heat distribution.[5]
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Caption: Experimental workflow for boiling point determination using the capillary method.

Part 2: Density Determination
Theoretical Framework
Density (ρ) is an intrinsic physical property of a substance, defined as its mass (m) per unit

volume (V).[9] For liquids, density is influenced by temperature; an increase in temperature

generally causes the volume to expand, thus decreasing the density.[9][10] Therefore, it is

crucial to record the temperature at which density is measured.

Density is a fundamental parameter used in quality control, chemical engineering calculations,

and for converting between mass and volume measurements. The determination of density

requires precise measurements of both mass and volume.[10]

Experimental Protocol: Pycnometer or Volumetric Flask
Method
For high accuracy, a pycnometer or a calibrated volumetric flask is superior to a graduated

cylinder. This protocol ensures a highly precise volume measurement, leading to a more

accurate density value.

Methodology:

Preparation: Thoroughly clean and dry a volumetric flask (e.g., 10 mL or 25 mL) and its

stopper.
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Mass of Empty Flask: Accurately weigh the empty, dry volumetric flask with its stopper on an

analytical balance. Record this mass as m₁.[9]

Mass of Flask with Sample: Carefully fill the flask with (1-Methylcyclohexyl)benzene up to

the calibration mark. Use a pipette for the final additions to ensure the meniscus is precisely

on the mark. Weigh the filled flask with its stopper, and record this mass as m₂.

Temperature Measurement: Measure and record the temperature of the (1-
Methylcyclohexyl)benzene sample.[10]

Mass of Flask with Reference Liquid: Empty and clean the flask. Fill it to the mark with a

reference liquid of known density at the measured temperature (e.g., deionized water).

Weigh the flask and reference liquid, recording the mass as m₃.

Calculation:

Mass of the sample (m_sample):m_sample = m₂ - m₁

Mass of the reference liquid (m_ref):m_ref = m₃ - m₁

Volume of the flask (V):V = m_ref / ρ_ref (where ρ_ref is the known density of the

reference liquid at the measured temperature).

Density of the sample (ρ_sample): ρ_sample = m_sample / V

Causality and Trustworthiness: This protocol establishes a self-validating system by calibrating

the exact volume of the flask using a reference standard (water) under the same temperature

conditions. This minimizes errors associated with the manufacturing tolerances of glassware.

Using an analytical balance ensures high precision in mass measurements.[10][11] Repeating

the measurement multiple times and averaging the results further enhances the reliability and

provides a measure of experimental uncertainty.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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